Cas no 158800-83-0 (Escin IIB)

• Product Name: Escin IIB
• CAS No: 158800-83-0
• MF: C₅₄H₈₄O₂₃
• MW: 1101.2310
• CID: 210206
• PubChem ID: 10260627
• Update Time: 2024-11-01

Escin IIB Chemical and Physical Properties

Names and Identifiers

• EscinIIB
• b-D-Glucopyranosiduronic acid, (3b,4b,16a,21b,22a)-22-(acetyloxy)-16,23,28-trihydroxy-21-[[(2Z)-2-methyl-1-oxo-2-butenyl]oxy]
• b-D-Glucopyranosiduronic acid, (3b,4b,16a,21b,22a)-22-(acetyloxy)-16,23,28-trihydroxy-21-[[(2Z)-2-methyl-1-oxo-2-butenyl]oxy]olean-12-en-3-ylO-b-D-glucopyranosyl-(1&reg
• (3beta,16alpha,21beta,22alpha)-22-(acetyloxy)-16,24
• (3β,16α,21β,22α)-22-Acetoxy-16,24,28-trihydroxy-21-{[(2Z)-2-methylbut-2-enoyl]oxy}olean-12-en-3-yl β-D-glucopyranosyl-(1->4)-[β-D-xylopyranosyl-(1->
• 2-butenoic acid, 2-methyl-, (3β,16α,21β,22α)-22-(acetyloxy)-3-[[O-β-D-glucopyranosyl-(1-> 4)-O-[β-D-xylopyranosyl-(1->2)]-β-D-glucopyranuronosyl]oxy]-16,24,28-trihydroxyolean-12-en-21-yl ester, (2Z)-
• AESCIN IIB
• b-D-Glucopyranosiduronic acid, (3b,4b,16a,21b,22a)-22-(acetyloxy)-16,23,28-trihydroxy-21-[[(2Z)-2-methyl-1-oxo-2-butenyl]oxy]olean-12-en-3-ylO-b-D-glucopyranosyl-(1®4)-O-[b-D-xylopyranosyl-(1®2)]-
• ESCIN IIB
• CID 134714962
• (2S,3S,4S,5R,6R)-6-[[(3S,4R,4aR,6aR,6bS,8R,8aR,9R,10R,12aS,14aR,14bR)-9-acetyloxy-8-hydroxy-4,8a-bis
• NS00093697
• Escin iib (constituent of horse chestnut) [DSC]
• 158800-83-0
• AKOS040760387
• Escin iib (constituent of horse chestnut)
• .BETA.-D-GLUCOPYRANOSIDURONIC ACID, (3.BETA.,4.BETA.,16.ALPHA.,21.BETA.,22.ALPHA.)-22-(ACETYLOXY)-16,23,28-TRIHYDROXY-21-(((2Z)-2-METHYL-1-OXO-2-BUTENYL)OXY)OLEAN-12-EN-3-YL O-.BETA.-D-GLUCOPYRANOSYL-(1->4)-O-(.BETA.-D-XYLOPYRANOSYL-(1->2))-
• Q27236146
• EX-A6790
• CS-0027755
• UNII-06035642G6
• beta-D-Glucopyranosiduronic acid, (3beta,4beta,16alpha,21beta,22alpha)-22-(acetyloxy)-16,23,28-trihydroxy-21-(((2Z)-2-methyl-1-oxo-2-butenyl)oxy)olean-12-en-3-yl o-beta-D-glucopyranosyl-(1->4)-O-(beta-D-xylopyranosyl-(1->2))-
• HY-107247
• 06035642G6
• Escin IIB

• Inchi： 1S/C54H84O23/c1-10-23(2)45(69)77-42-43(71-24(3)58)54(22-57)26(17-49(42,4)5)25-11-12-30-50(6)15-14-32(51(7,21-56)29(50)13-16-52(30,8)53(25,9)18-31(54)60)73-48-40(75-46-36(64)33(61)27(59)20-70-46)38(66)39(41(76-48)44(67)68)74-47-37(65)35(63)34(62)28(19-55)72-47/h10-11,26-43,46-48,55-57,59-66H,12-22H2,1-9H3,(H,67,68)/b23-10-/t26-,27+,28+,29+,30+,31+,32-,33-,34+,35-,36+,37+,38-,39-,40+,41-,42-,43-,46-,47-,48+,50-,51-,52+,53+,54-/m0/s1
• InChI Key： MLLNRQWNTKNRGQ-OAJXIKBHSA-N
• SMILES： O[C@@H]1C[C@]2(C)C(=CC[C@]3([H])[C@@]4(C)CC[C@@H]([C@@](C)(C([H])O)[C@]4([H])CC[C@]32C)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O2)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)O)O[C@H]2[C@@H]([C@H]([C@@H](CO2)O)O)O)[C@]2([H])CC(C)(C)[C@H]([C@@H]([C@@]21CO)OC(C)=O)OC(/C(=C\C)/C)=O

Computed Properties

• Exact Mass: 1100.54033892 g/mol
• Monoisotopic Mass: 1100.54033892 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 77
• Rotatable Bond Count: 15
• Complexity: 2240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 25
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 368
• Molecular Weight: 1101.2

Experimental Properties

• Color/Form: Powder
• Density: 1.45±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 1111.853°C at 760 mmHg
• Flash Point: 305.474°C
• Refractive Index: 1.624
• Solubility: Insuluble (1.5E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Triterpene glycosides